ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate
Overview
Description
Ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate, also known as EBMO, is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 319.10 g/mol and a melting point of 191-193 °C. EBMO has been used in the synthesis of various compounds, including pharmaceuticals, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of a number of compounds, including pharmaceuticals, and has been studied for its biochemical and physiological effects. ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate has also been used to study the effects of oxidative stress in cells and to investigate the mechanisms of action of certain drugs.
Mechanism of Action
The mechanism of action of ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate is not yet fully understood. However, it is thought to act as an antioxidant, scavenging reactive oxygen species and reducing oxidative stress in cells. It is also thought to have anti-inflammatory and anti-apoptotic effects.
Biochemical and Physiological Effects
ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate has been studied for its biochemical and physiological effects. Studies have shown that it can reduce oxidative stress in cells and has anti-inflammatory and anti-apoptotic effects. It has also been shown to have protective effects against certain toxins and to modulate the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
Ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate has several advantages for use in lab experiments. It is relatively stable and has a low toxicity. It is also easy to synthesize and is relatively inexpensive. However, its mechanism of action is still not fully understood, and it is not yet clear how it affects biochemical and physiological processes.
Future Directions
Future research on ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate could focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. It could also be studied in combination with other compounds to investigate its effects on biochemical and physiological processes. Additionally, it could be studied for its potential use in drug synthesis and for its potential as an antioxidant. Finally, further research could be conducted to explore its potential toxicity and its effects on the environment.
Synthesis Methods
Ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate can be synthesized through a three-step process. The first step involves the reaction of 4-methoxy-1,2-oxazole-3-carboxylic acid with bromoethane in the presence of a base, such as sodium hydroxide. The second step involves the addition of ethyl bromide to the reaction mixture. The third step involves the reaction of the resulting product with sodium hydroxide to form ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Ethyl 2-oxoacetate", "Methoxyamine hydrochloride", "Sodium ethoxide", "Bromine", "Acetic anhydride", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Ethyl 2-oxoacetate is reacted with methoxyamine hydrochloride in the presence of sodium ethoxide to form ethyl 2-(methoxyamino)acetate.", "Step 2: Ethyl 2-(methoxyamino)acetate is then reacted with bromine to form ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate.", "Step 3: The crude product from step 2 is then treated with acetic anhydride and sodium bicarbonate to form the final product, ethyl 5-bromo-4-methoxy-1,2-oxazole-3-carboxylate.", "Step 4: The product is purified by recrystallization from ethanol." ] } | |
CAS RN |
2731007-80-8 |
Molecular Formula |
C7H8BrNO4 |
Molecular Weight |
250 |
Purity |
95 |
Origin of Product |
United States |
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